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Compound of Interest

Compound Name: Stearic Acid-d35

Cat. No.: B099391

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and experimental
considerations for Stearic Acid-d35 (CAS No: 17660-51-4). Designed for laboratory personnel,
it synthesizes data from safety data sheets and technical documents to ensure safe and
effective use in research and development settings.

Compound Identification and Properties

Stearic Acid-d35 is a deuterated form of stearic acid, a saturated long-chain fatty acid.[1][2]
The replacement of hydrogen atoms with deuterium makes it a valuable tool in metabolic
research, lipidomics, and as an internal standard for quantitative analysis by mass
spectrometry.[1][3][4] Its chemical formula is CD3(CD2)16COOH.[5]

Table 1: Physical and Chemical Properties of Stearic Acid-d35
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Property Value Source(s)

CAS Number 17660-51-4 [6]
Octadecanoic-d35 acid, C18:0-

Synonyms [7]
d35

Molecular Formula C1sD3sHO2 [8]

Molecular Weight ~319.69 g/mol [518]
White solid, crystalline flakes,

Appearance [31[9][10]
or powder

Melting Point 68-70 °C [315]

Boiling Point 361 °C [31[5]

Flash Point 113 °C (Closed cup) [5]
Insoluble in water; Soluble in

N organic solvents like ethanol,

Solubility [3][9]
ether, chloroform, and
benzene.[3][9]

Isotopic Purity >98 atom % D [5][11]

Chemical Purity >98-99% [2][11]

Hazard Identification and Toxicology

The hazard classification for Stearic Acid-d35 can vary between suppliers. It is crucial to

consult the specific safety data sheet provided with the product. Generally, it is considered a

substance with low toxicity but can cause irritation.

Table 2: GHS Hazard Classifications
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Hazard GHS Classification Hazard Statement
Acute Oral Toxicity Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A o
irritation

- . . H335: May cause respiratory
Specific Target Organ Toxicity Category 3 (Respiratory) ritafi
irritation

Source:[6]

Some suppliers classify the substance as non-hazardous under the Globally Harmonized
System (GHS).[7] However, due to its irritant properties, proper precautions should always be

taken.
Toxicological Data

Toxicological data for the deuterated form is limited. The values below are for the non-
deuterated Stearic Acid (CAS 57-11-4), which is structurally similar.

Table 3: Acute Toxicity Data for Stearic Acid (Non-Deuterated)

Route Species Value Source(s)
Oral LD50 Rat 4,600 mg/kg [12]
Dermal LD50 Rabbit > 5,000 mg/kg [12]

Carcinogenicity: No component of this product is identified as a probable, possible, or
confirmed human carcinogen by IARC, ACGIH, or NTP.[6]
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Caption: General hazard identification and response workflow.

Safe Handling and Storage Protocols

Proper handling and storage are critical to maintain the integrity of Stearic Acid-d35 and

ensure personnel safety.
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Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles.[6]

o Hand Protection: Wear suitable protective gloves (e.g., nitrile rubber).[6]

» Skin and Body Protection: Wear a lab coat or other protective clothing.[6]

Engineering Controls:

e Use only in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation
of dust.[6]

Handling:

» Avoid breathing dust, fumes, or vapors.[6]

e Avoid contact with skin and eyes.[6]

» Wash hands thoroughly after handling.[6][12]

» Minimize freeze-thaw cycles to maintain stability. Aliquoting into smaller, single-use vials is
recommended.[11]

» To prevent hydrogen-deuterium (H-D) exchange, handle in a dry environment and under an
inert atmosphere (e.g., argon or nitrogen) when possible.[13]

Storage:

Store in a tightly closed container.

Storage temperature recommendations vary. Some sources suggest room temperature,
while others recommend -20°C for long-term stability, especially when dissolved in a solvent.
[2][11][14] Always follow the supplier's recommendation.

Store locked up and in a dry, well-ventilated place.[6]

Avoid strong oxidizing agents, acids, and alkalis.[6]
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1. Preparation

- Confirm Ventilation (Fume Hood)

- Don PPE (Gloves, Goggles, Coat)

2. Handling Solid

- Weigh in a contained space

- Avoid generating dust
- Use clean, dry tools

.

3. Dissolution (If applicable)
- Use appropriate organic solvent
- Handle under inert atmosphere

:

4. Experimental Use
- Follow established protocol

5. Storage
- Tightly sealed container

- Recommended temperature (-20°C or RT)

- Protect from moisture

6. Cleanup & Disposal
- Decontaminate surfaces
- Dispose of waste per local regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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